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Compound of Interest

Compound Name:
(S)-1-(tetrahydrofuran-2-

yl)ethanone

Cat. No.: B139392 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for (S)-1-(tetrahydrofuran-2-
yl)ethanone

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for all chemical reagents is paramount. This

guide provides a detailed analysis of the Material Safety Data Sheet (MSDS), now more

commonly known as the Safety Data Sheet (SDS), for (S)-1-(tetrahydrofuran-2-yl)ethanone.

The information presented herein is aggregated from publicly available safety documents to

ensure a thorough overview.

Section 1: Identification
Product Name: (S)-1-(tetrahydrofuran-2-yl)ethanone

CAS Number: 22047-24-1

Synonyms: (S)-2-Acetyltetrahydrofuran

Section 2: Hazard(s) Identification
(S)-1-(tetrahydrofuran-2-yl)ethanone is classified as a flammable liquid. It is crucial to handle

this compound in a well-ventilated area and away from any potential sources of ignition.

GHS Classification:
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Category Classification

Flammable liquids Category 3

Label Elements:

Pictogram:

alt text

Signal Word: Warning

Hazard Statement(s):

H226: Flammable liquid and vapor.

Precautionary Statement(s):

P210: Keep away from heat/sparks/open flames/hot surfaces. — No smoking.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P370+P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to

extinguish.

P403+P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container to an approved waste disposal plant.

Section 3: Composition/Information on Ingredients
Component CAS Number Concentration

(S)-1-(tetrahydrofuran-2-

yl)ethanone
22047-24-1 ≥95%

Section 4: First-Aid Measures
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A clear and logical workflow for immediate response to exposure is critical. The following

diagram outlines the recommended first-aid procedures.

Exposure Route

Immediate Action

Medical Attention

Inhalation

Move to fresh air

Skin Contact

Wash with soap and water

Eye Contact

Rinse with water for several minutes

Ingestion

Do NOT induce vomiting

Consult a physician

if irritation persists

Click to download full resolution via product page

Caption: First-aid workflow for exposure to (S)-1-(tetrahydrofuran-2-yl)ethanone.

Section 5: Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Carbon oxides are expected to be the primary hazardous decomposition

products.

Protective Equipment: Firefighters should use standard protective equipment, including a

self-contained breathing apparatus.

Section 6: Accidental Release Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b139392?utm_src=pdf-body-img
https://www.benchchem.com/product/b139392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The protocol for managing a spill is outlined in the following workflow diagram.

Initial Response Containment & Cleanup

Use personal protective equipment.
Avoid breathing vapors.

Prevent further leakage.
Do not let product enter drains. Contain spillage Collect with non-combustible

absorbent material
Dispose of in a suitable container

for hazardous waste

Click to download full resolution via product page

Caption: Workflow for the safe cleanup of an accidental release.

Section 7: Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Keep away

from sources of ignition.

Storage: Keep the container tightly closed in a dry and well-ventilated place. Containers that

are opened must be carefully resealed and kept upright to prevent leakage.

Section 8: Exposure Controls/Personal Protection
Engineering Controls: Ensure adequate ventilation, especially in confined areas.

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side-shields conforming to EN166.

Skin Protection: Handle with gloves.

Respiratory Protection: Use a respirator if exposure limits are exceeded or if irritation is

experienced.

Section 9: Physical and Chemical Properties
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Property Value

Appearance Colorless to light yellow liquid

Odor No data available

Boiling Point 168-170 °C (334-338 °F)

Flash Point 57 °C (135 °F) - closed cup

Density 1.03 g/cm³ at 25 °C (77 °F)

Section 10: Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, and sparks.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, forms carbon oxides.

Section 11: Toxicological Information
Acute Toxicity: No data available.

Skin Corrosion/Irritation: No data available.

Serious Eye Damage/Eye Irritation: No data available.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single Exposure): No data available.
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Specific Target Organ Toxicity (Repeated Exposure): No data available.

Aspiration Hazard: No data available.

Section 12: Ecological Information
Toxicity: No data available.

Persistence and Degradability: No data available.

Bioaccumulative Potential: No data available.

Mobility in Soil: No data available.

Section 13: Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.

Section 14: Transport Information
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Regulation UN Number
Proper
Shipping
Name

Class Packing Group

DOT UN 1224

KETONES,

LIQUID, N.O.S.

((S)-2-

Acetyltetrahydrof

uran)

3 III

IATA UN 1224

Ketones, liquid,

n.o.s. ((S)-2-

Acetyltetrahydrof

uran)

3 III

IMDG UN 1224

KETONES,

LIQUID, N.O.S.

((S)-2-

Acetyltetrahydrof

uran)

3 III

Section 15: Regulatory Information
This safety data sheet complies with the requirements of Regulation (EC) No. 1907/2006.

Section 16: Other Information
The information provided in this guide is based on the present state of our knowledge. It is

intended to describe the product for the purposes of health, safety, and environmental

requirements only. It should not therefore be construed as guaranteeing any specific property

of the product.

To cite this document: BenchChem. [(S)-1-(tetrahydrofuran-2-yl)ethanone material safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139392#s-1-tetrahydrofuran-2-yl-ethanone-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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